![molecular formula C11H8Cl3N3S B1244579 3,5,6-trichloro-N-[(E)-(5-methylthiophen-2-yl)methylideneamino]pyridin-2-amine](/img/structure/B1244579.png)
3,5,6-trichloro-N-[(E)-(5-methylthiophen-2-yl)methylideneamino]pyridin-2-amine
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Overview
Description
3,5,6-trichloro-N-[(5-methyl-2-thiophenyl)methylideneamino]-2-pyridinamine is a chloropyridine.
Scientific Research Applications
Synthesis and Structural Analysis
- Complexes involving similar structures have been synthesized for detailed structural and chemical analysis. For example, iron(III) complexes of Schiff bases derived from salicylaldehyde and aromatic amines have been studied, providing insights into their crystal structures and redox chemistry (Viswanathan et al., 1996).
- The synthesis and characterization of molecular complexes involving pyridine and its derivatives have been explored, highlighting their reactivity and potential applications in chemical synthesis (Efremova et al., 2004).
Chemical Properties and Reactions
- Studies have investigated the chemical properties and reactions of pyridine derivatives, including their role as central nervous system depressants and their structural activity correlations (Okafor et al., 1982).
- Research on nickel oxidation states in coordination with pyridine derivatives has provided insights into their electrochemical properties and potential applications in material science (Chatterjee et al., 2012).
Photocaging and Spectroscopic Applications
- Pyridine derivatives have been used in the study of photocaging groups for nitriles, exploring their steric effects on stability and reactivity (Arora et al., 2016).
- The fluorescence properties of zinc complexes with pyridine derivatives have been characterized, offering potential applications in biological imaging (Liang et al., 2009).
Biological and Medicinal Applications
- Pyridine derivatives have been synthesized and evaluated for their anticancer properties, showcasing their potential in pharmaceutical research (Abdo & Kamel, 2015).
- The synthesis of Schiff bases and azetidinones from isonocotinyl hydrazone has been explored, indicating their potential as antidepressant and nootropic agents (Thomas et al., 2016).
properties
Molecular Formula |
C11H8Cl3N3S |
---|---|
Molecular Weight |
320.6 g/mol |
IUPAC Name |
3,5,6-trichloro-N-[(E)-(5-methylthiophen-2-yl)methylideneamino]pyridin-2-amine |
InChI |
InChI=1S/C11H8Cl3N3S/c1-6-2-3-7(18-6)5-15-17-11-9(13)4-8(12)10(14)16-11/h2-5H,1H3,(H,16,17)/b15-5+ |
InChI Key |
KVNXFKMMVOABSE-PJQLUOCWSA-N |
Isomeric SMILES |
CC1=CC=C(S1)/C=N/NC2=NC(=C(C=C2Cl)Cl)Cl |
SMILES |
CC1=CC=C(S1)C=NNC2=NC(=C(C=C2Cl)Cl)Cl |
Canonical SMILES |
CC1=CC=C(S1)C=NNC2=NC(=C(C=C2Cl)Cl)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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